Cas no 610-72-0 (2,5-Dimethylbenzoic acid)

• Product name: 2,5-Dimethylbenzoic acid
• CAS No: 610-72-0
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00002482
• CID: 38829
• PubChem ID: 11892

2,5-Dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylbenzoic acid
• p-Xylylic acid
• p-Xylene-2-carboxylic Acid
• 2-Carboxy-1,4-dimethylbenzene
• Isoxylic acid
• 2,5-Dimethylbenzoicacid
• Benzoic acid, 2,5-dimethyl-
• 2,5-Dimethyl benzoic acid
• 2,5-DiMethyl-Benzoic Acid
• RKE5PMK0H6
• XZRHNAFEYMSXRG-UHFFFAOYSA-N
• 2,5-dimethylbenzenecarboxylic acid
• 2.5-dimethylbenzoic acid
• KSC489O8N
• RARECHEM AL BO 0034
• TIMTEC-BB SBB0
• EINECS 210-235-2
• FT-0610460
• Z85921039
• HMS1767P14
• InChI=1/C9H10O2/c1-6-3-4-7(2)8(5-6)9(10)11/h3-5H,1-2H3,(H,10,11
• AM20050120
• 2,5-dimethylbenzoic acid (en)
• AC-3055
• 610-72-0
• FS-2352
• EN300-18586
• Q27133470
• AKOS000119551
• CS-W018147
• UNII-RKE5PMK0H6
• SY003687
• F2182-0128
• 2,5-Dimethylbenzoic acid, 95%
• DTXSID2060591
• 2,5-Dimethylbenzoic acid, Vetec(TM) reagent grade, 97%
• W-105202
• CK2188
• MFCD00002482
• CHEBI:64825
• D1433
• SCHEMBL223101
• AE-562/43387288
• NS00034554
• DB-020124
• STL169576
• 2-Carboxy-1,4-dimethylbenzene; Isoxylic Acid; 2,5-Dimethyl-benzoic Acid;
• rarechem al bo 0034;p-xylene-2-carboxylic acid;
• DTXCID7042938
• 210-235-2

• MDL： MFCD00002482
• Inchi： 1S/C9H10O2/c1-6-3-4-7(2)8(5-6)9(10)11/h3-5H,1-2H3,(H,10,11)
• InChI Key： XZRHNAFEYMSXRG-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])([H])[H])=O
• BRN： 971588

Computed Properties

• Exact Mass: 150.06808g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.06808g/mol
• Monoisotopic Mass: 150.06808g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• Color/Form: White powder or crystals.
• Density: 1.069(lit.)
• Melting Point: 132-134 °C (lit.)
• Boiling Point: 268 °C(lit.)
• Flash Point: 268℃subl.
• Refractive Index: 1.5188 (estimate)
• Solubility: Solubility - Very faint turbidity with Methanol.
• PSA: 37.30000
• LogP: 2.00160

2,5-Dimethylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• TSCA：Yes
• Risk Phrases：R36/37/38

2,5-Dimethylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,5-Dimethylbenzoic acid

2,5-Dimethylbenzoic Acid (CAS No. 610-72-0): An Overview of Its Properties, Applications, and Recent Research

2,5-Dimethylbenzoic acid (CAS No. 610-72-0) is a versatile organic compound with a wide range of applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its molecular formula C₉H₁₀O₂ and a molecular weight of 146.17 g/mol. The structure of 2,5-Dimethylbenzoic acid consists of a benzene ring substituted with two methyl groups at the 2 and 5 positions and a carboxylic acid group at the 1 position.

The physical properties of 2,5-Dimethylbenzoic acid are well-documented. It appears as a white crystalline solid with a melting point of approximately 133-135°C and a boiling point of around 300°C at atmospheric pressure. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and processes.

In terms of chemical reactivity, 2,5-Dimethylbenzoic acid can undergo a variety of transformations due to the presence of the carboxylic acid functional group. It can be esterified to form esters, which are important intermediates in the synthesis of pharmaceuticals and other fine chemicals. Additionally, the compound can undergo decarboxylation under certain conditions to produce toluene derivatives, which have applications in the petrochemical industry.

2,5-Dimethylbenzoic acid has found significant use in the pharmaceutical industry as an intermediate in the synthesis of drugs and drug candidates. Its unique structure allows it to be incorporated into molecules with specific biological activities. For instance, recent research has explored the use of 2,5-Dimethylbenzoic acid-derived compounds in the development of anti-inflammatory agents and anticancer drugs. Studies have shown that certain derivatives exhibit potent inhibitory effects on key enzymes involved in inflammation and cancer progression.

In materials science, 2,5-Dimethylbenzoic acid is used as a building block for the synthesis of functional polymers and coatings. Its aromatic structure and functional groups provide opportunities for designing materials with tailored properties such as enhanced thermal stability and improved mechanical strength. Recent advancements in polymer chemistry have led to the development of novel materials incorporating 2,5-Dimethylbenzoic acid, which have potential applications in electronics, aerospace, and biomedical devices.

The environmental impact of 2,5-Dimethylbenzoic acid is also an area of ongoing research. While it is generally considered to have low toxicity and environmental persistence compared to other organic compounds, proper handling and disposal practices are essential to minimize any potential risks. Studies have been conducted to evaluate its biodegradability and ecotoxicity, providing valuable insights for its safe use in industrial processes.

In conclusion, 2,5-Dimethylbenzoic acid (CAS No. 610-72-0) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an important intermediate in pharmaceutical synthesis and materials science. Ongoing research continues to uncover new possibilities for its use in developing innovative products and solutions. As the demand for advanced materials and pharmaceuticals grows, the importance of compounds like 2,5-Dimethylbenzoic acid is likely to increase further.